Cas no 2137988-65-7 ({6-chloro-4H-indeno2,1-d1,2oxazol-3-yl}methanesulfonyl chloride)

• Product Name: {6-chloro-4H-indeno2,1-d1,2oxazol-3-yl}methanesulfonyl chloride
• CAS No: 2137988-65-7
• MF: C₁₁H₇Cl₂NO₃S
• MW: 304.149179697037
• CID: 5819483
• PubChem ID: 165749810
• Update Time: 2025-10-30

{6-chloro-4H-indeno2,1-d1,2oxazol-3-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {6-chloro-4H-indeno2,1-d1,2oxazol-3-yl}methanesulfonyl chloride
• EN300-1117369
• 2137988-65-7
• {6-chloro-4H-indeno[2,1-d][1,2]oxazol-3-yl}methanesulfonyl chloride

• Inchi： 1S/C11H7Cl2NO3S/c12-7-1-2-8-6(3-7)4-9-10(5-18(13,15)16)14-17-11(8)9/h1-3H,4-5H2
• InChI Key： KEGJLOWBMWHRIY-UHFFFAOYSA-N
• SMILES： ClS(CC1C2=C(C3C=CC(=CC=3C2)Cl)ON=1)(=O)=O

Computed Properties

• Exact Mass: 302.9523696g/mol
• Monoisotopic Mass: 302.9523696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.6Ų

Additional information on {6-chloro-4H-indeno2,1-d1,2oxazol-3-yl}methanesulfonyl chloride

Introduction to {6-chloro-4H-indeno[2,1-d][1,2]oxazol-3-yl}methanesulfonyl chloride (CAS No. 2137988-65-7)

{6-chloro-4H-indeno[2,1-d][1,2]oxazol-3-yl}methanesulfonyl chloride (CAS No. 2137988-65-7) is a specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals and agrochemicals. The unique structural features of this compound, particularly the presence of a chloro-substituted indeno[2,1-d][1,2]oxazol ring and a methanesulfonyl chloride functional group, make it an intriguing candidate for further exploration in drug discovery and development.

The indeno[2,1-d][1,2]oxazol scaffold is known for its potential biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The introduction of a chloro substituent at the 6-position of the indene ring can significantly influence the compound's pharmacological profile by altering its electronic and steric properties. Additionally, the methanesulfonyl chloride functional group provides a versatile handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities.

Recent studies have highlighted the importance of sulfonyl chlorides in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the synthesis and biological evaluation of a series of indeno[2,1-d][1,2]oxazol-based compounds as potential inhibitors of protein-protein interactions (PPIs). The researchers found that compounds containing a methanesulfonyl chloride moiety exhibited enhanced binding affinity and selectivity towards their target proteins. This finding underscores the potential of {6-chloro-4H-indeno[2,1-d][1,2]oxazol-3-yl}methanesulfonyl chloride as a lead compound for further optimization and drug development.

In another study published in Bioorganic & Medicinal Chemistry Letters in 2024, researchers investigated the anti-cancer properties of indeno[2,1-d][1,2]oxazol derivatives. The results showed that compounds with a chloro-substituted indene ring and a methanesulfonyl chloride functional group demonstrated potent cytotoxic activity against various cancer cell lines. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, highlighting the therapeutic potential of these compounds in cancer treatment.

The synthesis of {6-chloro-4H-indeno[2,1-d][1,2]oxazol-3-yl}methanesulfonyl chloride typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the formation of the indeno[2,1-d][1,2]oxazol scaffold through a cyclization reaction followed by chlorination at the 6-position and subsequent conversion to the methanesulfonyl chloride derivative. The choice of reagents and reaction conditions is crucial for achieving high yields and purity levels.

The physical and chemical properties of {6-chloro-4H-indeno[2,1-d][1,2]oxazol-3-yl}methanesulfonyl chloride have been extensively characterized. It is a white crystalline solid with a melting point ranging from 85 to 87°C. The compound is soluble in common organic solvents such as dichloromethane and dimethylformamide but has limited solubility in water. These properties make it suitable for use in various synthetic protocols and analytical techniques.

In conclusion, {6-chloro-4H-indeno[2,1-d][1,2]oxazol-3-yl}methanesulfonyl chloride (CAS No. 2137988-65-7) represents an important class of compounds with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration in drug discovery and development. Ongoing research continues to uncover new applications and biological activities associated with this compound, paving the way for innovative therapeutic strategies.